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Compound of Interest

Compound Name: Nonanediamine

CAS No.: 737009-40-4

Cat. No.: B12528422

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Nonanediamine (also known as 1,9-Diaminononane), ensuring the safety of laboratory

personnel and compliance with environmental regulations. Nonanediamine is classified as a

hazardous chemical that causes severe skin burns and eye damage and may cause

respiratory irritation.[1] Adherence to these procedural steps is critical for safe laboratory

operations.

Immediate Safety and Handling
Before handling Nonanediamine, ensure that you are in a well-ventilated area, preferably

under a chemical fume hood.[1] Always wear appropriate Personal Protective Equipment

(PPE), including chemical safety goggles or a face shield, protective gloves, and a lab coat to

prevent skin and eye contact.[1][2] Emergency eyewash stations and safety showers must be

readily accessible in the workstation location.[1]

Chemical and Physical Properties
A summary of key quantitative data for Nonanediamine is provided below for safe handling

and emergency planning.
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Property Value Reference

CAS Number 646-24-2 [1]

Molecular Formula NH₂(CH₂)₉NH₂

Molecular Weight 158.28 g/mol

Appearance Solid

Melting Point 35-37 °C (95-98.6 °F)

Boiling Point 258-259 °C (496.4-498.2 °F)

Flash Point 113 °C (235.4 °F) - closed cup

Storage Class
8A - Combustible corrosive

hazardous materials

Step-by-Step Disposal Protocol
Disposal of Nonanediamine must be handled as hazardous waste. Do not discharge down the

drain or mix with non-hazardous trash.[1][2][3] Dilution is not an acceptable method of waste

treatment.[4]

Step 1: Waste Segregation
Proper segregation is the first and most critical step to prevent hazardous reactions.[2]

Designate a Specific Waste Stream: Collect Nonanediamine waste in a dedicated container.

Avoid Mixing: Do not mix Nonanediamine waste with other chemical waste streams,

especially incompatible materials.[4][5][6]

Incompatible Materials: Keep Nonanediamine waste separate from strong oxidizing agents

and acids to avoid violent reactions.[1][2][7]

Step 2: Container Selection and Labeling
The integrity of the waste container is vital for safe storage and transport.[7]
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Container Type: Use a compatible, leak-proof container with a secure, tightly-fitting cap.[2][5]

[6] Often, the original product container is a suitable choice.[4] Do not use metal containers

for corrosive waste.[5]

Labeling: All waste containers must be clearly and accurately labeled from the moment

accumulation begins.[5][7] The label must include:

The words "HAZARDOUS WASTE".[5][7]

The full chemical name: "Nonanediamine" or "1,9-Diaminononane". Do not use

abbreviations or formulas.[7]

The approximate concentration and quantity of the waste.[7]

The date when waste was first added to the container (accumulation start date).[7]

Step 3: Waste Accumulation and Storage
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting

collection.[5][7]

Location: Store containers in a cool, dry, and well-ventilated area.[2][7]

Safety: Keep the storage area away from heat, sparks, open flames, and direct sunlight.[7]

Containment: Ensure containers are closed at all times except when adding waste.[5] Utilize

secondary containment (e.g., a larger, chemically resistant bin) to prevent spills or leaks.[7]

Step 4: Arranging for Disposal
Disposal must be conducted by qualified professionals.

Contact EHS: Schedule a pickup through your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste disposal company.[7]

Provide Information: Accurately describe the waste stream as detailed on your label.[7]
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Do Not Transport: Never attempt to transport hazardous waste yourself unless you are

specifically trained and authorized to do so.[7]

Step 5: Decontamination of Empty Containers
Empty containers that once held Nonanediamine are also considered hazardous waste unless

properly decontaminated.[7]

Triple-Rinsing: To render a container "empty" and non-hazardous, it must be triple-rinsed

with a suitable solvent (such as water, as Nonanediamine is soluble) that can dissolve the

chemical residue.[6][7]

Collect Rinsate: The rinsate (the liquid from rinsing) is considered hazardous waste and must

be collected and disposed of accordingly.[6][7]

Final Disposal: After triple-rinsing, deface or remove the original label and dispose of the

container according to your institution's guidelines for non-hazardous lab waste.[7]

Spill Management
In the event of a Nonanediamine spill, immediate action is required to ensure safety and

prevent environmental contamination.

Evacuate and Secure: Alert others and evacuate the immediate area. Restrict access.[8]

Use PPE: Wear appropriate PPE, including respiratory protection if dust is generated,

chemical-resistant gloves, and safety goggles.[1]

Containment: For solid spills, carefully sweep or shovel the material into a suitable container

for disposal, avoiding dust formation.[1] For liquid spills, use an inert absorbent material like

sand or vermiculite.[8]

Cleanup: Collect all contaminated materials and cleanup supplies into a labeled hazardous

waste container.[3]

Reporting: Report the spill to your laboratory supervisor and EHS department.[8]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Nonanediamine waste.
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Waste Generation & Preparation

Storage & Collection

Final Disposition

Empty Container Management

Nonanediamine Waste Generated

Step 1: Segregate Waste
(Keep from acids, oxidizers)

Step 2: Select Compatible Container
(e.g., Original Bottle)

Step 3: Label Container
('Hazardous Waste', Chemical Name, Date)

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Schedule Pickup
with EHS or Licensed Contractor

Container Empty?

Authorized Transport to
Waste Facility

Final Disposal
(e.g., Incineration)

No

Triple-Rinse with
Appropriate Solvent

Yes

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container
as Non-Hazardous Lab Waste

Click to download full resolution via product page

Caption: Workflow for the safe collection, storage, and disposal of Nonanediamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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